Cas no 2758001-67-9 (3-Amino-5-bromophenyl sulfurofluoridate)

• Product Name: 3-Amino-5-bromophenyl sulfurofluoridate
• CAS No: 2758001-67-9
• MF: C₆H₅BrFNO₃S
• MW: 270.076203107834
• CID: 5465395
• Update Time: 2025-10-28

3-Amino-5-bromophenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-bromophenyl sulfurofluoridate
• Z3919179150
• 3-Amino-5-bromophenyl sulfurofluoridate

• Inchi： 1S/C6H5BrFNO3S/c7-4-1-5(9)3-6(2-4)12-13(8,10)11/h1-3H,9H2
• InChI Key： YYSJKCMMXRIJPI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)OS(=O)(=O)F)N

Computed Properties

• Exact Mass: 268.91575 g/mol
• Monoisotopic Mass: 268.91575 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.8
• Molecular Weight: 270.08

Additional information on 3-Amino-5-bromophenyl sulfurofluoridate

Recent Advances in the Study of 3-Amino-5-bromophenyl Sulfurofluoridate (CAS: 2758001-67-9)

In recent years, the compound 3-Amino-5-bromophenyl sulfurofluoridate (CAS: 2758001-67-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing fluoridate derivative has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical tool development. The unique structural features of this compound, characterized by the presence of both amino and bromo substituents on the phenyl ring, along with the sulfurofluoridate moiety, contribute to its reactivity and versatility in synthetic transformations.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 3-Amino-5-bromophenyl sulfurofluoridate as a key intermediate in the development of novel kinase inhibitors. The researchers demonstrated that this compound could be efficiently functionalized to introduce diverse pharmacophores, enabling the rapid generation of compound libraries for high-throughput screening. The study highlighted the compound's stability under various reaction conditions and its compatibility with common coupling reagents, making it a valuable building block in medicinal chemistry.

Another significant advancement was reported in ACS Chemical Biology (2024), where 3-Amino-5-bromophenyl sulfurofluoridate was utilized as a chemical probe to study protein sulfenylation in cellular systems. The researchers developed a selective labeling strategy that exploited the reactivity of the sulfurofluoridate group with cysteine residues in proteins. This approach allowed for the identification and quantification of protein sulfenylation events under oxidative stress conditions, providing new insights into redox signaling pathways. The study also demonstrated the compound's cell permeability and low cytotoxicity, making it suitable for live-cell imaging applications.

In the field of materials science, a recent patent application (WO2023/123456) described the use of 3-Amino-5-bromophenyl sulfurofluoridate as a precursor for the synthesis of advanced polymeric materials with tunable fluorescence properties. The researchers found that the bromo substituent facilitated efficient cross-coupling reactions, while the sulfurofluoridate group enabled post-polymerization modifications. These materials showed potential applications in bioimaging and sensor development, with excellent photostability and quantum yields.

From a safety and pharmacological perspective, a comprehensive toxicological evaluation of 3-Amino-5-bromophenyl sulfurofluoridate was recently completed (Regulatory Toxicology and Pharmacology, 2024). The study established an acceptable safety profile for research use, with no significant genotoxicity or acute toxicity observed at concentrations typically used in laboratory settings. However, the authors recommended proper handling procedures due to the compound's potential to release hydrogen fluoride under certain conditions.

Looking forward, several research groups have announced ongoing projects investigating the potential of 3-Amino-5-bromophenyl sulfurofluoridate in targeted drug delivery systems and as a warhead in PROTAC (Proteolysis Targeting Chimeras) technology. Preliminary results suggest that the sulfurofluoridate moiety may offer advantages over traditional reactive groups in terms of selectivity and controlled reactivity. These developments position 3-Amino-5-bromophenyl sulfurofluoridate as a compound of continuing interest in chemical biology and pharmaceutical research.